Cas no 1803712-01-7 (Ethyl 4-(3-bromopropyl)-2-chlorobenzoate)

Ethyl 4-(3-bromopropyl)-2-chlorobenzoate is a brominated and chlorinated benzoate ester with applications in organic synthesis and pharmaceutical intermediates. The compound features a reactive bromopropyl group, enabling further functionalization through nucleophilic substitution or coupling reactions, while the chloro substituent enhances its utility in selective derivatization. Its ester group provides stability and solubility in organic solvents, facilitating purification and handling. This compound is particularly valuable in constructing complex molecular architectures, such as heterocycles or bioactive molecules, due to its bifunctional reactivity. High-purity grades ensure consistent performance in research and industrial processes. Proper storage under inert conditions is recommended to maintain stability.

Ethyl 4-(3-bromopropyl)-2-chlorobenzoate structure

1803712-01-7 structure

Product Name:Ethyl 4-(3-bromopropyl)-2-chlorobenzoate

CAS No:1803712-01-7

MF:C₁₂H₁₄BrClO₂

MW:305.595362186432

CID:4795147

Update Time:2025-11-06

Ethyl 4-(3-bromopropyl)-2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-(3-bromopropyl)-2-chlorobenzoate
- Inchi： 1S/C12H14BrClO2/c1-2-16-12(15)10-6-5-9(4-3-7-13)8-11(10)14/h5-6,8H,2-4,7H2,1H3
- InChI Key： ABELQOPHLAASNJ-UHFFFAOYSA-N
- SMILES： BrCCCC1C=CC(C(=O)OCC)=C(C=1)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 223
XLogP3: 4.1
Topological Polar Surface Area: 26.3

Ethyl 4-(3-bromopropyl)-2-chlorobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015007651-250mg	Ethyl 4-(3-bromopropyl)-2-chlorobenzoate	1803712-01-7	97%	250mg	494.40 USD	2021-05-31
Alichem	A015007651-500mg	Ethyl 4-(3-bromopropyl)-2-chlorobenzoate	1803712-01-7	97%	500mg	863.90 USD	2021-05-31
Alichem	A015007651-1g	Ethyl 4-(3-bromopropyl)-2-chlorobenzoate	1803712-01-7	97%	1g	1,549.60 USD	2021-05-31

Ethyl 4-(3-bromopropyl)-2-chlorobenzoate Related Literature

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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
2. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†

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Additional information on Ethyl 4-(3-bromopropyl)-2-chlorobenzoate

Comprehensive Overview of Ethyl 4-(3-bromopropyl)-2-chlorobenzoate (CAS No. 1803712-01-7)

Ethyl 4-(3-bromopropyl)-2-chlorobenzoate (CAS No. 1803712-01-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzoate core with 3-bromopropyl and 2-chloro substituents, makes it a valuable intermediate in synthetic chemistry. Researchers and manufacturers are increasingly interested in this compound due to its potential applications in drug discovery and material science.

In recent years, the demand for high-purity intermediates like Ethyl 4-(3-bromopropyl)-2-chlorobenzoate has surged, driven by advancements in small-molecule therapeutics and precision agriculture. The compound’s bromine and chlorine functional groups enable selective modifications, aligning with trends in green chemistry and atom-efficient synthesis. A common query among chemists is how to optimize its synthesis to minimize byproducts—a topic frequently searched in academic databases.

The compound’s CAS number 1803712-01-7 is critical for regulatory compliance and patent documentation. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its purity, a concern often raised in quality control forums. Additionally, its stability under various storage conditions is a recurring discussion point in chemical supply chain management.

From an industrial perspective, Ethyl 4-(3-bromopropyl)-2-chlorobenzoate is gaining traction in catalysis research and polymer modification. Its role in cross-coupling reactions—a hot topic in organic synthesis—has been explored in recent publications. Environmental impact assessments of halogenated compounds also highlight the need for sustainable disposal methods, addressing another frequent search query.

In summary, CAS 1803712-01-7 represents a versatile building block with growing relevance in life sciences and industrial chemistry. Its integration into high-throughput screening libraries and custom synthesis workflows underscores its importance in modern R&D. Future studies may focus on its biocompatibility and scalable production, key areas of user interest.